Cas no 2172489-02-8 (3-{3-hydroxy-8-azabicyclo3.2.1octan-3-yl}oxolane-3-carboxylic acid)

• Product Name: 3-{3-hydroxy-8-azabicyclo3.2.1octan-3-yl}oxolane-3-carboxylic acid
• CAS No: 2172489-02-8
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 6206828
• PubChem ID: 165600357
• Update Time: 2025-10-18

3-{3-hydroxy-8-azabicyclo3.2.1octan-3-yl}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-hydroxy-8-azabicyclo3.2.1octan-3-yl}oxolane-3-carboxylic acid
• 3-{3-hydroxy-8-azabicyclo[3.2.1]octan-3-yl}oxolane-3-carboxylic acid
• EN300-1632520
• 2172489-02-8

• Inchi： 1S/C12H19NO4/c14-10(15)11(3-4-17-7-11)12(16)5-8-1-2-9(6-12)13-8/h8-9,13,16H,1-7H2,(H,14,15)
• InChI Key： DQXYCXLGGOEAFB-UHFFFAOYSA-N
• SMILES： OC1(CC2CCC(C1)N2)C1(C(=O)O)COCC1

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 78.8Ų

Additional information on 3-{3-hydroxy-8-azabicyclo3.2.1octan-3-yl}oxolane-3-carboxylic acid

Recent Advances in the Study of 3-{3-hydroxy-8-azabicyclo[3.2.1]octan-3-yl}oxolane-3-carboxylic acid (CAS: 2172489-02-8)

The compound 3-{3-hydroxy-8-azabicyclo[3.2.1]octan-3-yl}oxolane-3-carboxylic acid (CAS: 2172489-02-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its bicyclic structure, featuring an azabicyclo[3.2.1]octane core, is particularly noteworthy for its ability to mimic natural alkaloids, which are often associated with potent pharmacological effects. Researchers have successfully utilized this scaffold to develop derivatives with enhanced binding affinity to specific biological targets, such as G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways.

One of the most promising aspects of 3-{3-hydroxy-8-azabicyclo[3.2.1]octan-3-yl}oxolane-3-carboxylic acid is its potential application in the treatment of neurological disorders. Preliminary in vitro and in vivo studies have demonstrated its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These findings suggest that the compound could serve as a lead structure for the development of new antipsychotic or antidepressant drugs.

In addition to its neurological applications, recent research has explored the compound's anti-inflammatory and immunomodulatory properties. Studies have shown that derivatives of 3-{3-hydroxy-8-azabicyclo[3.2.1]octan-3-yl}oxolane-3-carboxylic acid can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, making them potential candidates for the treatment of autoimmune diseases like rheumatoid arthritis and multiple sclerosis.

The synthesis of 3-{3-hydroxy-8-azabicyclo[3.2.1]octan-3-yl}oxolane-3-carboxylic acid has also seen significant advancements. Recent publications describe more efficient and scalable synthetic routes, which are crucial for the compound's potential commercialization. These methods often involve asymmetric catalysis to achieve high enantiomeric purity, a critical factor for pharmaceutical applications.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic properties, such as its bioavailability and metabolic stability. Current research efforts are focused on structural modifications to address these issues while maintaining or enhancing the compound's biological activity.

In conclusion, 3-{3-hydroxy-8-azabicyclo[3.2.1]octan-3-yl}oxolane-3-carboxylic acid represents a versatile scaffold with significant potential in drug discovery. Its unique structural features and diverse biological activities make it a valuable subject for ongoing research in the chemical biology and medicinal chemistry fields. Future studies will likely focus on further elucidating its mechanism of action and advancing its development as a therapeutic agent.